Cas no 163275-68-1 (Benzo[f]quinoline, 7,10-difluoro-)

Benzo[f]quinoline, 7,10-difluoro- structure
163275-68-1 structure
Product Name:Benzo[f]quinoline, 7,10-difluoro-
CAS No:163275-68-1
MF:C13H7F2N
MW:215.198189973831
CID:235385
PubChem ID:154790
Update Time:2025-04-19

Benzo[f]quinoline, 7,10-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinoline, 7,10-difluoro-
    • 7,10-difluorobenzo[f]quinoline
    • 7,10-Difluorobenzo(f)quinoline
    • 163275-68-1
    • DTXSID50167556
    • CCRIS 7855
    • Inchi: 1S/C13H7F2N/c14-10-4-5-11(15)13-8(10)3-6-12-9(13)2-1-7-16-12/h1-7H
    • InChI Key: FLSXKOXUGJCABQ-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C2C=CC3C(=CC=CN=3)C=21)F

Computed Properties

  • Exact Mass: 215.05471
  • Monoisotopic Mass: 215.05465555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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